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Compound of Interest

Compound Name: 1-Bromo-2,2-dimethoxypropane
CAS No.: 126-38-5
Cat. No.: B085933
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Bromo-2,2-dimethoxypropane. Adherence to these guidelines is
critical for ensuring laboratory safety and minimizing risks.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-2,2-dimethoxypropane is a flammable liquid and vapor that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to use appropriate
personal protective equipment (PPE) to mitigate these risks.

Quantitative Data Summary
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Property Value Source
CAS Number 126-38-5 [4]
Molecular Formula C5H11BrO2

Molecular Weight 183.04 g/mol

Boiling Point 83 -87°C /80 mmHg

Density 1.355 g/mL at 25 °C

Refractive Index

n20/D 1.447

Hazard Class

3 (Flammable Liquid)

[2]

Packing Group

[2]

Recommended Personal Protective Equipment (PPE)
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PPE Category

Specifications

Rationale

Eye and Face Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended when

handling larger quantities.

To protect against splashes
and vapors that can cause

serious eye irritation.[3][5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Inspect gloves for integrity
before use. A lab coat or
chemical-resistant apron is

mandatory.

To prevent skin contact which

can cause irritation.[1][5]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[3] If ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.

To avoid inhalation of vapors
which may cause respiratory
irritation.[1][3]

Body Protection

Impervious clothing and flame-
retardant antistatic protective

clothing should be worn.[5]

To protect from skin contact

and in case of fire.

Operational Plan: Step-by-Step Handling Procedure

Preparation:

* Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

SDS for 1-Bromo-2,2-dimethoxypropane.

o Ensure Proper Ventilation: Work in a well-ventilated area, ideally inside a certified chemical

fume hood.[3]

o Gather all necessary PPE: Don all required PPE as outlined in the table above.

o Prepare a Spill Kit: Have a spill kit readily available that is appropriate for flammable liquids.
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e Grounding and Bonding: Ground and bond containers and receiving equipment to prevent
static discharge, which can be an ignition source.[1]

Handling:

Dispensing: Use non-sparking tools when opening and dispensing the chemical.[1]

e Avoid Inhalation and Contact: Avoid breathing vapors and prevent contact with skin and
eyes.[5]

o Keep Away from Ignition Sources: Keep the chemical away from heat, sparks, open flames,
and other ignition sources.[1] No smoking in the handling area.[1]

o Container Management: Keep the container tightly closed when not in use to prevent the
release of flammable vapors.[1]

Post-Handling:

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[1]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[4] The storage area should be designated for flammable liquids.
[5] Store locked up.[1]

Disposal Plan
Waste Collection:

e Collect waste 1-Bromo-2,2-dimethoxypropane and any contaminated materials (e.qg.,
gloves, absorbent pads) in a designated, properly labeled, and sealed container.

» Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste disposal guidelines.

Disposal Procedure:

o Dispose of the chemical waste through a licensed hazardous waste disposal company.
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o Follow all local, state, and federal regulations for the disposal of flammable and halogenated
organic compounds.[4]

e Do not dispose of this chemical down the drain.[4]
Emergency Procedures

Spill Response:

o Evacuate: Immediately evacuate the area and alert others.
e Ventilate: Ensure the area is well-ventilated.

o Contain: If safe to do so, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).

o Clean-up: Use non-sparking tools to collect the absorbed material and place it in a sealed
container for disposal.

o Decontaminate: Decontaminate the spill area.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with
plenty of soap and water.[1] If skin irritation occurs, seek medical advice.[1]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If the
person feels unwell, call a poison center or doctor.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[6]

Visual Workflow Diagrams
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Post-Handling & Disposal
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Caption: Workflow for the safe handling of 1-Bromo-2,2-dimethoxypropane.
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Caption: Emergency response procedures for a spill or exposure incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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